Cas no 10520-98-6 ((E)-N-(benzenesulfonyl)benzenecarboimidothioic acid)

• Product Name: (E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
• CAS No: 10520-98-6
• MF: C₁₃H₁₁NO₂S₂
• MW: 277.36194062233
• CID: 225687
• PubChem ID: 766158
• Update Time: 2025-04-19

(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,N-(phenylsulfonyl)-
• N-(benzenesulfonyl)benzenecarbothioamide
• AC1LG6YY
• Benzolsulfonylthiobenzamid
• F0898-0127
• HMS2780H21
• N-benzenesulfonyl-thiobenzamide
• N-Benzolsulfonyl-thiobenzamid
• N-Phenylsulfonyl-thiobenzamid
• NSC144072
• Oprea1_633245
• Thiobenzoesaeure-benzolsulfonylamid
• (E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
• (E)-N-(phenylsulfonyl)benzimidothioic acid
• N-(phenylsulfonyl)benzenecarbothioamide
• SMR000473156
• AKOS003608960
• DTXSID40354195
• CHEMBL1725647
• SR-01000394448
• NSC-144072
• EU-0067502
• AKOS001574351
• MLS001143321
• SR-01000394448-1
• 10520-98-6

• Inchi： 1S/C13H11NO2S2/c15-18(16,12-9-5-2-6-10-12)14-13(17)11-7-3-1-4-8-11/h1-10H,(H,14,17)
• InChI Key： NHRGJCJTJXYGDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC(C1C=CC=CC=1)=S)(=O)=O

Computed Properties

• Exact Mass: 277.02323
• Monoisotopic Mass: 277.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 46.17
• LogP: 3.81230